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Compound of Interest

Compound Name: DL-Methionine-d4

Cat. No.: B12400090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of DL-
Methionine-d4, a deuterated stable isotope-labeled form of the essential amino acid

methionine. This guide is intended for researchers, scientists, and professionals in drug

development who utilize stable isotope-labeled compounds for a variety of applications,

including metabolic research, pharmacokinetic studies, and as internal standards for

quantitative mass spectrometry.

Introduction to DL-Methionine-d4
DL-Methionine-d4 is a valuable tool in biomedical and pharmaceutical research. The

incorporation of four deuterium atoms into the methionine molecule provides a distinct mass

shift, allowing it to be differentiated from its endogenous, unlabeled counterpart by mass

spectrometry. This property makes it an ideal internal standard for accurate and precise

quantification of methionine in complex biological matrices. Furthermore, its use as a tracer

enables the study of methionine metabolism and its role in various physiological and

pathological processes.

Commercial Availability and Supplier Specifications
A number of reputable chemical suppliers offer DL-Methionine-d4 for research purposes. The

available products vary in terms of isotopic and chemical purity, quantity, and formulation.

Below is a summary of key information from prominent commercial suppliers.
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Experimental Protocols: Utilization of DL-
Methionine-d4 in LC-MS/MS Analysis
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DL-Methionine-d4 is frequently employed as an internal standard (IS) for the quantification of

methionine in biological samples, such as plasma, serum, and cell culture media, using liquid

chromatography-tandem mass spectrometry (LC-MS/MS). The following is a generalized

protocol for such an application.

Materials and Reagents
DL-Methionine-d4 (as internal standard)

Unlabeled DL-Methionine (for calibration curve)

Acetonitrile (ACN), LC-MS grade

Methanol (MeOH), LC-MS grade

Formic acid (FA), LC-MS grade

Ultrapure water

Biological matrix (e.g., plasma, cell lysate)

Protein precipitation agent (e.g., trichloroacetic acid (TCA), ice-cold methanol or acetonitrile)

Preparation of Stock Solutions and Standards
DL-Methionine-d4 Internal Standard Stock Solution (e.g., 1 mg/mL): Accurately weigh a

known amount of DL-Methionine-d4 and dissolve it in an appropriate solvent (e.g., 0.1%

formic acid in water/methanol).

Working Internal Standard Solution (e.g., 1 µg/mL): Dilute the stock solution to the desired

working concentration with the appropriate solvent.

Unlabeled Methionine Stock Solution (e.g., 1 mg/mL): Prepare a stock solution of unlabeled

DL-Methionine in a similar manner to the internal standard.

Calibration Standards: Perform serial dilutions of the unlabeled methionine stock solution to

create a series of calibration standards at known concentrations.
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Sample Preparation (Protein Precipitation)
Thaw biological samples (e.g., plasma) on ice.

To a microcentrifuge tube, add a specific volume of the biological sample (e.g., 100 µL).

Add a fixed volume of the working internal standard solution (e.g., 10 µL of 1 µg/mL DL-
Methionine-d4) to each sample, vortex briefly.

Add a protein precipitation agent. For example, add 3 volumes of ice-cold acetonitrile (300

µL).

Vortex the mixture vigorously for 30-60 seconds to ensure thorough mixing and protein

precipitation.

Centrifuge the samples at a high speed (e.g., 14,000 x g) for 10-15 minutes at 4°C to pellet

the precipitated proteins.

Carefully transfer the supernatant to a new tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions
Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.

Column: A suitable column for amino acid analysis, such as a C18 reversed-phase column

or a HILIC (Hydrophilic Interaction Liquid Chromatography) column.

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A gradient elution is typically used to separate methionine from other matrix

components. The specific gradient will depend on the column and instrument.

Flow Rate: Dependent on the column dimensions (e.g., 0.2-0.5 mL/min).

Injection Volume: Typically 1-10 µL.
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Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer is commonly used

for quantitative analysis in Multiple Reaction Monitoring (MRM) mode.

Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

MRM Transitions:

Methionine (unlabeled): Monitor the transition from the precursor ion (m/z) to a specific

product ion (m/z). For example, m/z 150.1 → 104.1.

DL-Methionine-d4 (IS): Monitor the transition from its deuterated precursor ion to a

corresponding product ion. For example, m/z 154.1 → 108.1.

Instrument Parameters: Optimize parameters such as declustering potential, collision

energy, and source temperature for maximum signal intensity.

Data Analysis
Integrate the peak areas for both the unlabeled methionine and the DL-Methionine-d4
internal standard in each sample and calibration standard.

Calculate the ratio of the peak area of the analyte (methionine) to the peak area of the

internal standard (DL-Methionine-d4).

Construct a calibration curve by plotting the peak area ratio against the concentration of the

unlabeled methionine standards.

Determine the concentration of methionine in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
Experimental Workflow for Methionine Quantification
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Caption: Workflow for quantifying methionine using DL-Methionine-d4 as an internal standard.
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Caption: The principle of stable isotope dilution for quantitative analysis.

Metabolic Fate of Methionine
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Caption: Simplified overview of major methionine metabolic pathways.

Conclusion
DL-Methionine-d4 is a readily available and essential tool for researchers in various scientific

disciplines. Its application as an internal standard in mass spectrometry-based quantification

provides high accuracy and precision. The detailed experimental protocol and visualizations
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provided in this guide offer a solid foundation for the successful implementation of DL-
Methionine-d4 in laboratory settings. Researchers are encouraged to consult the specific

documentation provided by their chosen supplier for detailed product specifications and to

optimize the experimental conditions for their specific application and instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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